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The closure of surgical incisions is a critical step in ensuring optimal wound healing and

minimizing postoperative complications. While traditional methods like sutures and staples

have been the standard of care, tissue adhesives, particularly enbucrilate (n-butyl

cyanoacrylate), have emerged as a prominent alternative. This guide provides a

comprehensive comparison of the long-term outcomes associated with enbucrilate use in

surgical incisions, supported by experimental data and detailed methodologies.

Comparative Analysis of Long-Term Outcomes
Enbucrilate has been evaluated against standard closure methods in various surgical

contexts, with long-term follow-up assessing cosmetic outcomes, complication rates, and

patient satisfaction.

Cosmetic Outcome
The aesthetic result of a surgical incision is a significant factor for patient satisfaction. Several

studies have compared the cosmetic appearance of wounds closed with enbucrilate versus

traditional sutures, often yielding comparable or occasionally superior results for the tissue

adhesive.[1][2] However, some meta-analyses suggest that while early cosmetic outcomes may

favor cyanoacrylate tissue adhesives (CTAs), sutures might lead to better cosmetic outcomes

in the longer term (beyond 3 months).[3]
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Table 1: Comparison of Cosmetic Outcomes (Enbucrilate vs. Sutures)

Study/Analysis Follow-up Duration Assessment Scale Finding

Meta-analysis (2023)

[3]
< 1 month Wound Registry Scale

CTAs showed better

cosmetic outcomes.

Meta-analysis (2023)

[3]
>1 to ≤3 months

Visual Analog Scale

(VAS)

Comparable cosmetic

outcomes between

CTAs and sutures.

Meta-analysis (2023)

[3]
>3 to 12 months

Patient and Observer

Scar Assessment

Scale (POSAS)

Sutures demonstrated

superior cosmetic

outcomes.

Randomized

Controlled Trial (2020)

[1]

Long-term Not specified

Enbucrilate showed

cosmetically better

scars than sutures.[1]

Randomized

Controlled Trial (2014)

[4]

Not specified

Surgeon, independent

reviewer, and patient

satisfaction

No significant

difference in scar

width or satisfaction

ratings between

enbucrilate, another

tissue adhesive, and

sutures.[4]

Randomized

Controlled Trial (2017)

[2]

3 months

VAS, modified

Hollander Wound

Evaluation Score

No significant

difference in wound

appearance between

cyanoacrylate

adhesives and

sutures.[2]

Complication Rates
Long-term complications such as wound infection, dehiscence (wound separation), and

necrosis are critical safety endpoints. Studies generally indicate that enbucrilate has a

comparable or lower incidence of wound infection compared to sutures, which may be
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attributed to its bacteriostatic properties.[1][5][6] However, some systematic reviews have

suggested a slightly increased risk of wound dehiscence with tissue adhesives.[7]

Table 2: Comparison of Long-Term Complication Rates (Enbucrilate vs. Sutures)

Complication
Enbucrilate
Group

Suture Group
Statistical
Significance

Source

Wound Infection

Study 1[1]
16%

(inflammation)

23%

(inflammation)
Not significant [1]

Study 2[8]
1% (infection

with dehiscence)

4% (infection

with dehiscence)
Not significant [8]

Study 3[5] 0% 3 cases - [5]

Wound

Dehiscence

Study 1[5]
16.67% (2

cases)
25% (3 cases) - [5]

Meta-analysis[7] Increased risk -

Statistically

significant (RR

3.29)

[7]

Necrosis

Study 1[5] No cases No cases - [5]

Patient-Reported Outcomes
Patient satisfaction is a multifaceted outcome influenced by factors such as pain, convenience,

and the final cosmetic result. Several studies indicate higher patient satisfaction with

enbucrilate, often due to less postoperative pain and the absence of a need for suture

removal.[2][9][10]

Table 3: Comparison of Patient-Reported Outcomes (Enbucrilate vs. Sutures)
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Outcome
Enbucrilate
Group

Suture Group Finding Source

Postnatal Pain

(Episiotomy)

Significantly less

pain while

walking

More pain

Enbucrilate

group became

pain-free sooner

(mean 18 vs. 25

days, P<0.01).

[9]

Time to Resume

Pain-Free

Intercourse

(Episiotomy)

Mean 34 days Mean 52 days

Statistically

significant

(P<0.001).

[9]

Patient

Satisfaction

(Breast Surgery)

Rated

significantly

higher

Lower rating P <.0001 [10]

Patient

Satisfaction (Skin

Cancer Excision)

More satisfied Less satisfied

Patients spent

less time caring

for wounds

closed with

adhesives.[2]

[2]

Tensile Strength
The tensile strength of a closed wound is a measure of its ability to resist rupture. While a

critical factor in the immediate postoperative period, its long-term implications relate to the

durability of the scar. Studies on the tensile strength of cyanoacrylate adhesives have shown

varied results, with some indicating it is comparable to sutures, while others suggest it may be

lower, especially in the early stages of healing.[11][12] One study found that the difference in

strength of closure between skin glue and subcuticular absorbable sutures was not statistically

significant.[11] However, another concluded that wound closures with cyanoacrylate tissue

adhesive alone had less tensile strength at 4 days than those closed with sutures.[12]

Experimental Protocols
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A clear understanding of the methodologies used to assess these long-term outcomes is

crucial for interpreting the data.

Assessment of Cosmetic Appearance
Vancouver Scar Scale (VSS): This is a widely used scale to assess burn scars but is also

adapted for surgical scars. It evaluates four parameters:

Vascularity: Scored from 0 (normal) to 3 (purple).

Pigmentation: Scored from 0 (normal) to 2 (hyperpigmented).

Pliability: Scored from 0 (normal) to 5 (contracture).

Height: Scored from 0 (flat) to 3 (>5 mm). The total score ranges from 0 to 13, with a

higher score indicating a more severe scar.[8][9]

Hollander Wound Evaluation Scale (HWES): This scale assesses six characteristics, with

each being scored as either present (1) or absent (0). The total score is the sum of these

individual scores, with a lower score indicating a better cosmetic outcome. The

characteristics include:

Step-off of borders

Contour irregularities

Margin separation >2mm

Edge inversion

Excessive inflammation

Overall appearance (a 100-mm visual analog scale is often used for this component).[13]

[14]

Visual Analog Scale (VAS): Patients or clinicians rate the cosmetic appearance of the scar

on a 100-mm line, where 0 represents the worst possible scar and 100 represents the best

possible scar.[2]
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Assessment of Tensile Strength
The tensile strength of a healed incision is typically measured ex vivo using a tensiometer. The

general protocol is as follows:

Sample Preparation: A strip of excised tissue containing the healed incision is prepared. The

dimensions of the tissue strip are standardized.[5]

Mounting: The tissue strip is mounted between two clamps of the tensiometer.

Testing: The tensiometer applies a controlled pulling force to the tissue strip at a constant

rate of elongation until the wound disrupts.[5]

Data Acquisition: The force required to disrupt the wound (peak load) and the amount of

elongation are recorded. This data is used to calculate the tensile strength.

Visualizing the Research Process
The following diagrams illustrate a typical experimental workflow for a clinical trial comparing

enbucrilate to sutures and the logical relationship of factors influencing long-term outcomes.
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Caption: Experimental workflow of a randomized controlled trial.
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Caption: Factors influencing long-term outcomes.

Conclusion
Enbucrilate presents a valuable alternative to traditional sutures for the closure of surgical

incisions, offering benefits such as faster application time, reduced postoperative pain, and

potentially lower infection rates.[1][5][10] Long-term cosmetic outcomes are often comparable

to sutures, although some evidence suggests sutures may be superior after several months.[1]

[3] The risk of wound dehiscence may be slightly elevated with tissue adhesives.[7] The choice

of wound closure method should be tailored to the specific surgical site, the tension on the

wound edges, and patient factors. For low-tension wounds, enbucrilate is a safe and effective

option with high patient satisfaction.[5][6] Further long-term, large-scale randomized controlled
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trials are warranted to continue delineating the specific indications for which enbucrilate
provides optimal outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1671268#long-term-outcomes-of-enbucrilate-use-in-
surgical-incisions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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